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DosatiLink-1 Storage Information

The table below summarizes the key information available for DosatiLink-1.

Property Details

Known Storage
Advice

"Store the product under the recommended conditions in the Certificate of
Analysis (CoA)." [1]

Known Transport
Advice

"Room temperature in continental US; may vary elsewhere." [1]

Chemical Formula C69H93Cl2F2N13O17S [1]

Molar Mass 1517.52 [1]

Bioactivity Abelson murine leukemia (ABL) enzyme inhibitor [1]

Frequently Asked Questions (FAQs)

What is the most critical document for determining storage conditions? The Certificate of
Analysis (CoA) is the definitive source for storage conditions [1]. Always refer to it first.

My CoA is missing. What should I do? Contact the manufacturer or supplier directly to request the
Certificate of Analysis.
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How should I handle a temperature excursion? If storage temperature deviates from the CoA

specifications, quarantine the material. Conduct analytical testing (e.g., HPLC for purity and assay) to
confirm stability and potency before use [2].

What are general best practices for storing research chemicals? Always follow the
manufacturer's instructions and use a dedicated storage area to minimize temperature fluctuations

[3].

Troubleshooting & Best Practices

For comprehensive stability management, you can establish a formal stability study program. The workflow

below outlines the key stages.
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Stability Study Protocol Design

A formal Stability Study Protocol defines the purpose, scope, and procedures to ensure reliable data [2]. The

ICH Q1A(R2) guideline is the standard reference [2]. A typical protocol includes:

Purpose & Scope: Clearly defines the drug product and containers under study [2].
Stability Conditions: Samples are stored at specified conditions and tested at predetermined time

points [2]. Common stations include:
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Long-Term Condition: Typically 25°C ± 2°C / 60% RH ± 5% or tailored to the climate zone.

Testing points can extend to 0, 3, 6, 9, 12, 18, 24, 36, 48, and 60 months [2].
Accelerated Condition: Typically 40°C ± 2°C / 75% RH ± 5%. Testing points are usually at 0,

3, and 6 months [2].
Test Parameters: The protocol specifies all tests and methods, which should be stability-indicating
to detect changes over time [2].

Specification and Template Preparation

The Analytical Template and Specification document the testing plan and acceptance criteria [2].

Stability Specification: Lists all tests, acceptance criteria, and referenced test methods (e.g.,
Identification, Assay, Related Substances) [2].

Analytical Template: A structured form for recording data for each batch, including product name,
batch number, manufacture/expiration dates, and observations at each time point [2].

Monitoring Storage Conditions

Maintaining consistent storage temperature is critical. Here are general solutions for different scales of

operation:

For Stability Chambers/Freezers: Use built-in temperature monitoring and data logging systems.

Regularly calibrate and perform maintenance.
For Laboratory Refrigerators/Freezers: Use a dedicated digital data logger with an alert system,

not a simple min/max thermometer [3].
General Best Practices:

Avoid Door Storage: In refrigerators, do not store samples in the door where temperatures
fluctuate most [3].

Maintain Original Packaging: Keep products in their original containers to protect from light
and moisture [3].

Monitor and Document: Regularly check and document storage unit temperatures.

Suggested Next Steps

Contact the Supplier: Obtain the Certificate of Analysis for DosatiLink-1 for precise storage

instructions [1]
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Conduct Preliminary Stability Tests: If no data exists, begin with accelerated stability studies to

establish a baseline [2]
Establish Internal Protocols: Develop Standard Operating Procedures for handling and storing all

research compounds [2] [3]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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